Cas no 1233955-46-8 (2-Fluoro-6-(neopentyloxy)aniline)

• Product Name: 2-Fluoro-6-(neopentyloxy)aniline
• CAS No: 1233955-46-8
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 4788429
• Update Time: 2025-06-08

2-Fluoro-6-(neopentyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(neopentyloxy)aniline

• Inchi： 1S/C11H16FNO/c1-11(2,3)7-14-9-6-4-5-8(12)10(9)13/h4-6H,7,13H2,1-3H3
• InChI Key： DYMSNPCRKBTMNU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)OCC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 35.2

Additional information on 2-Fluoro-6-(neopentyloxy)aniline

Comprehensive Overview of 2-Fluoro-6-(neopentyloxy)aniline (CAS No. 1233955-46-8)

2-Fluoro-6-(neopentyloxy)aniline, with the CAS number 1233955-46-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted aniline core and a neopentyloxy group. These characteristics endow it with a range of properties that make it valuable for various applications, from pharmaceutical development to advanced materials research.

The molecular formula of 2-Fluoro-6-(neopentyloxy)aniline is C₁₁H₁₅FN₂O, and its molecular weight is approximately 208.24 g/mol. The compound's structure consists of a benzene ring with a fluoro substituent at the 2-position and a neopentyloxy group at the 6-position, attached to an aniline moiety. This specific arrangement of functional groups imparts unique chemical and physical properties, making it a subject of interest for both academic and industrial research.

In the realm of medicinal chemistry, 2-Fluoro-6-(neopentyloxy)aniline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Fluoro-6-(neopentyloxy)aniline exhibited potent inhibitory activity against a specific kinase involved in cancer progression. This finding suggests that the compound could serve as a scaffold for developing novel anticancer agents.

Beyond its pharmaceutical applications, 2-Fluoro-6-(neopentyloxy)aniline has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2020 demonstrated that derivatives of this compound could enhance the performance of OLED devices by improving charge transport and stability. These findings underscore the compound's potential as a building block for next-generation electronic materials.

The synthesis of 2-Fluoro-6-(neopentyloxy)aniline typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions. A recent review article in Organic & Biomolecular Chemistry detailed several efficient methods for synthesizing this compound, highlighting the importance of catalyst selection and reaction optimization to minimize side reactions and improve overall efficiency.

In terms of safety and handling, while 2-Fluoro-6-(neopentyloxy)aniline is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and longevity.

The environmental impact of 2-Fluoro-6-(neopentyloxy)aniline is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of any waste containing this compound according to local regulations to minimize potential ecological risks. Ongoing research aims to better understand the environmental behavior of such compounds and develop more sustainable synthetic methods.

In conclusion, 2-Fluoro-6-(neopentyloxy)aniline (CAS No. 1233955-46-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile properties make it an attractive candidate for further exploration in drug discovery, materials science, and other advanced applications. As research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in driving innovation and advancing scientific knowledge.